N-(4-bromophenyl)-2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)thio]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(6-ethylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C16H14BrN3OS2/c1-2-12-7-13-15(18-9-19-16(13)23-12)22-8-14(21)20-11-5-3-10(17)4-6-11/h3-7,9H,2,8H2,1H3,(H,20,21)
• InChI Key: NFEJDBPAOJGWDF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=CN=C2SCC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H14BrN3OS2
• Molecular Weight: 408.3 g/mol

Description

WAY-270966 is a chemical compound known for its role as a p38 mitogen-activated protein kinase inhibitor

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-270966 involves multiple steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The key steps include:

Formation of the core structure: This involves the synthesis of a thieno[2,3-d]pyrimidine derivative.

Introduction of functional groups: The core structure is then modified by introducing a bromophenyl group and an ethylthio group.

Industrial Production Methods

Industrial production of WAY-270966 follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

WAY-270966 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction may yield thiols or thioethers.

Scientific Research Applications

WAY-270966 has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study the inhibition of p38 mitogen-activated protein kinase.

Biology: Employed in research to understand cellular signaling pathways.

Medicine: Investigated for its potential therapeutic effects in treating inflammatory diseases.

Industry: Utilized in the development of new drugs and chemical processes.

Mechanism of Action

WAY-270966 exerts its effects by inhibiting the activity of p38 mitogen-activated protein kinase . This kinase plays a crucial role in cellular responses to stress and inflammation. By inhibiting this kinase, WAY-270966 can modulate various cellular processes, including gene expression, cell differentiation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

SB203580: Another p38 mitogen-activated protein kinase inhibitor.

BIRB 796: A potent inhibitor of p38 mitogen-activated protein kinase.

VX-702: A selective inhibitor of p38 mitogen-activated protein kinase.

Uniqueness of WAY-270966

WAY-270966 is unique due to its specific chemical structure, which allows for selective inhibition of p38 mitogen-activated protein kinase. This selectivity makes it a valuable tool in research and potential therapeutic applications.